Cas no 175205-72-8 (3-Bromo-5-chlorothiophene-2-sulfonyl Chloride)

3-Bromo-5-chlorothiophene-2-sulfonyl chloride is a versatile heterocyclic sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive sulfonyl chloride group enables efficient functionalization, while the bromo and chloro substituents provide additional sites for further derivatization. This compound exhibits high purity and stability, making it suitable for precise synthetic applications. Its thiophene backbone contributes to its utility in constructing complex molecular architectures. The product is commonly employed in cross-coupling reactions, nucleophilic substitutions, and as a building block for sulfonamide synthesis. Proper handling under inert conditions is recommended due to its moisture sensitivity.
3-Bromo-5-chlorothiophene-2-sulfonyl Chloride structure
175205-72-8 structure
Product Name:3-Bromo-5-chlorothiophene-2-sulfonyl Chloride
CAS No:175205-72-8
MF:C4HBrCl2O2S2
MW:295.989536046982
MDL:MFCD00052095
CID:135168
PubChem ID:2737400
Update Time:2025-05-21

3-Bromo-5-chlorothiophene-2-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-chlorothiophene-2-sulfonylchloride
    • 2-Thiophenesulfonylchloride, 3-bromo-5-chloro-
    • 3-Bromo-5-chloro-2-thiophenesulfonyl chloride
    • 3-Bromo-5-chloro-2-(chlorosulphonyl)thiophene
    • 3-BROMO-5-CHLOROTHIOPHENE-2-SULPHONYL CHLORIDE
    • 3-bromo-5-chlorothiophene-2-sulfonyl chloride
    • IJWGXKAPAGXFRO-UHFFFAOYSA-N
    • 3-bromo-5-chloro-thiophene-2-sulfonyl Chloride
    • FT-0615174
    • A811953
    • DTXSID20372039
    • 3-Bromo-5-chloro-2-thiophenesulfonyl chloride, AldrichCPR
    • 2-Thiophenesulfonyl chloride, 3-bromo-5-chloro-
    • 175205-72-8
    • SCHEMBL390902
    • EN300-6941141
    • AT16700
    • J-011087
    • AKOS005259641
    • MFCD00052095
    • 3-Bromo-5-chlorothiophene-2-sulfonyl chloride, 95+%
    • STL555434
    • BBL101638
    • 3-Bromo-5-chlorothiophene-2-sulfonyl Chloride
    • MDL： MFCD00052095
    • Inchi： 1S/C4HBrCl2O2S2/c5-2-1-3(6)10-4(2)11(7,8)9/h1H
    • InChI Key： IJWGXKAPAGXFRO-UHFFFAOYSA-N
    • SMILES： BrC1C=C(SC=1S(=O)(=O)Cl)Cl

Computed Properties

  • Exact Mass: 293.79800
  • Monoisotopic Mass: 293.798
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.8A^2
  • XLogP3: 3.6

Experimental Properties

  • Density: 2.059
  • Melting Point: 34-36°C
  • Boiling Point: 346.7°Cat760mmHg
  • Flash Point: 163.5°C
  • Refractive Index: 1.579
  • PSA: 70.76000
  • LogP: 4.17230

3-Bromo-5-chlorothiophene-2-sulfonyl Chloride Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34-36
  • Safety Instruction： S26; S36/37/39; S45
  • Hazardous Material Identification： Xi C
  • HazardClass：MOISTURE SENSITIVE, CORROSIVE
  • Risk Phrases：R34
  • Safety Term：S26-36/37/39-45

3-Bromo-5-chlorothiophene-2-sulfonyl Chloride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-5-chlorothiophene-2-sulfonyl Chloride Pricemore >>

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abcr
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3-Bromo-5-chlorothiophene-2-sulphonyl chloride, 85%; .
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